5-Fluoro-2-methoxybenzoic acid

• IUPAC Name: 5-fluoro-2-methoxybenzoic acid
• InChI: InChI=1S/C8H7FO3/c1-12-7-3-2-5(9)4-6(7)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key: WPXFJBPJUGMYOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)C(=O)O
• Molecular Formula: C8H7FO3
• DSSTOX Substance ID: DTXSID40372016
• Molecular Weight: 170.14 g/mol
• CAS No.: 394-04-7

Description

5-Fluoro-2-methoxybenzoic acid is a useful research compound. Its molecular formula is C8H7FO3 and its molecular weight is 170.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Applications

• Insecticidal Activity Synthesis : 5-Fluoro-2-methoxybenzoic acid is utilized in the synthesis of certain 1,3,4-oxadiazoles, which have shown low insecticidal activity against crop pests. This synthesis involves a series of reactions including esterification and hydrazinolysis (Mohan, Vishalakshi, Bhat, Rao, & Kendappa, 2004).
• Radioligand Synthesis for Brain Receptors : It has been used in the synthesis of compounds like 4‐(4‐([11C]methoxyphenyl)‐(5‐fluoro‐2‐hydro‐xyphenyl)‐methylene‐aminobutyric acid, potentially serving as radioligands for GABA receptors in the brain (Vos & Slegers, 1994).

Material Science and Engineering

• Liquid Crystals Synthesis : this compound is used in the creation of liquid crystals. For example, its derivatives have been synthesized and characterized for their mesomorphic properties, influencing the development of advanced materials (Li, Yu, Liu, & Wen, 2010).

Medical and Biological Research

• PET Cancer Imaging Agents : Carbon-11 labeled fluorinated 2-arylbenzothiazoles, synthesized using derivatives of this compound, may serve as probes in PET scans to image tyrosine kinase in cancers, showing potential in cancer diagnostics (Wang, Gao, Mock, Miller, Sledge, Hutchins, & Zheng, 2006).

Environmental Science

• Detection of Aromatic Metabolites : This compound has been utilized in environmental studies, such as detecting aromatic metabolites from m-Cresol in a methanogenic consortium. This aids inunderstanding microbial degradation pathways, crucial for environmental biotechnology applications (Londry & Fedorak, 1993).

Pharmaceutical Research

• Chemosensor Development : this compound derivatives have been used in creating chemosensors for detecting copper ions. This has implications in bioimaging and can be applied in various medical and environmental fields (Gao, Yang, Huo, Yin, Xu, Zhang, Chao, Jin, & Zhang, 2014).

Organic Chemistry

• Synthesis of Organic Compounds : The compound is employed in the synthesis of various organic compounds, like Methyl 4-Bromo-2-methoxybenzoate, highlighting its versatility in organic synthesis processes (Chen Bing-he, 2008).

Plant Protection and Agriculture

• Plant Disease Control : Its derivatives have shown potential in inducing systemic acquired resistance in plants, which can be a target for developing new plant protection agents. This is significant for agricultural research and development (Silverman, Petracek, Heiman, Fledderman, & Warrior, 2005).

Mechanism of Action

Target of Action

It’s known that this compound is an organic intermediate , which suggests that it may interact with various biological targets depending on the specific context of its use.

Biochemical Pathways

It has been reported that this compound can be used in the preparation of sensitizers for pseudomonas aeruginosa inhibitors , suggesting that it may play a role in the biochemical pathways related to bacterial inhibition.

Pharmacokinetics

It’s known that the compound is insoluble in water , which could impact its bioavailability and distribution within the body.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 5-Fluoro-2-methoxybenzoic acid. For instance, its solubility could be affected by the pH and temperature of its environment . Additionally, safety data indicates that it should be handled in a well-ventilated area to avoid the formation of dust and aerosols .

Biochemical Analysis

Biochemical Properties

5-Fluoro-2-methoxybenzoic acid plays a significant role in biochemical reactions, particularly in the synthesis of peptides. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is used in solution phase peptide synthesis, where it acts as a building block for creating more complex molecules. The interactions between this compound and these biomolecules are primarily based on its ability to form stable bonds and its reactivity under specific conditions .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of certain enzymes involved in metabolic pathways, thereby altering the overall metabolic flux within the cell . Additionally, it has been observed to impact gene expression by interacting with transcription factors and other regulatory proteins.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, it may inhibit enzymes involved in the synthesis of certain metabolites, thereby reducing their levels within the cell . Additionally, this compound can induce changes in gene expression by interacting with DNA or RNA, leading to the upregulation or downregulation of specific genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under specific environmental conditions . Long-term exposure to this compound can lead to cumulative effects on cellular processes, including alterations in metabolic pathways and gene expression.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may have minimal impact on cellular function, while higher doses can lead to significant changes in metabolic pathways and gene expression . Threshold effects have been observed, where a certain dosage level is required to elicit a measurable response. Additionally, high doses of this compound can result in toxic or adverse effects, including cellular damage and disruption of normal physiological processes.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, influencing the overall metabolic flux within the cell. For instance, it can inhibit enzymes involved in the synthesis of specific metabolites, leading to changes in metabolite levels . Additionally, this compound can affect the activity of enzymes involved in the breakdown of other compounds, thereby altering the balance of metabolic pathways.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the localization and accumulation of the compound within different cellular compartments . For example, this compound may be transported into the cell via specific membrane transporters and subsequently distributed to various organelles, where it exerts its effects.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, this compound may accumulate in the mitochondria, where it can influence metabolic processes and energy production. Alternatively, it may localize to the nucleus, where it can interact with DNA and RNA to regulate gene expression.

Synthesis routes and methods

Procedure details

To a solution of 5-fluoro-2-methoxybenzaldehyde (1 g) in acetone (4 mL) was added a solution of potassium permanganate (1.54 g) in water (16 mL), and the mixture was heated for reflux for 4 hours. The reaction mixture was cooled to room temperature. To the mixture was added 2 mol/L aqueous sodium hydroxide solution (5.2 mL), and the insoluble material was removed by filtration. The filtrate was washed with ethyl acetate. The aqueous layer was acidified by addition of 2 mol/L hydrochloric acid, and the mixture was extracted with ethyl acetate twice. The extracts were combined and washed with brine, and dried over anhydrous magnesium sulfate. The solvent was removed under reduced pressure, and the residue was purified by column chromatography on silica gel (eluent: n-hexane/ethyl acetate=1/1−ethyl acetate) to give 5-fluoro-2-methoxybenzoic acid (0.66 g). This material was dissolved in N,N-dimethylformamide (15 mL). To the solution were added potassium carbonate (0.63 g) and iodomethane (0.26 mL), and the mixture was stirred at room temperature for 2 hours. The reaction mixture was diluted with ethyl acetate, and the resulting mixture was washed with water and brine successively, and dried over anhydrous magnesium sulfate. The solvent was removed under reduced pressure to give methyl 5-fluoro-2-methoxybenzoate (0.7 g). This material was dissolved in tetrahydrofuran (10 mL). To the solution was added methylmagnesium iodide (3.0 mol/L diethyl ether solution, 3.82 mL) under ice-cooling, and the mixture was stirred at room temperature for 2 hours. To the reaction mixture was added a saturated aqueous ammonium chloride solution, and the resulting mixture was extracted with ethyl acetate. The extract was washed with water and brine successively, and dried over anhydrous magnesium sulfate. The solvent was removed under reduced pressure, and the residue was purified by column chromatography on silica gel (eluent: n-hexane−n-hexane/ethyl acetate=1/1) to give the title compound (0.65 g).